Cas no 59667-21-9 (4-Chloro-b-methyl-benzeneethanol)

4-Chloro-b-methyl-benzeneethanol structure
59667-21-9 structure
Product Name:4-Chloro-b-methyl-benzeneethanol
CAS No:59667-21-9
MF:C9H11ClO
MW:170.636041879654
CID:2191122
PubChem ID:587030
Update Time:2024-03-01

4-Chloro-b-methyl-benzeneethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-phenyl)-propan-1-ol
    • 2-(4-chlorophenyl)propan-1-ol
    • 2-(4-Chlorophenyl)-1-propanol
    • URHWBOQMDQIEDG-UHFFFAOYSA-N
    • 2-(4-chlorophenyl)propanol
    • 2-(4-Chlorophenyl)-1-propanol #
    • Benzeneethanol, 4-chloro-b-methyl-
    • p-Chloro-beta-methylphenethyl alcohol
    • Benzeneethanol, 4-chloro-.beta.-methyl-
    • 4-Chloro-b-methyl-benzeneethanol
    • Inchi: 1S/C9H11ClO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7,11H,6H2,1H3
    • InChI Key: URHWBOQMDQIEDG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C)CO

Computed Properties

  • Exact Mass: 170.0498427g/mol
  • Monoisotopic Mass: 170.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.5

4-Chloro-b-methyl-benzeneethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B188910-10mg
4-Chloro-b-methyl-benzeneethanol
59667-21-9
10mg
$ 50.00 2022-06-07
TRC
B188910-50mg
4-Chloro-b-methyl-benzeneethanol
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50mg
$ 135.00 2022-06-07
TRC
B188910-100mg
4-Chloro-b-methyl-benzeneethanol
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100mg
$ 230.00 2022-06-07
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